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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the mineral richterite, a member of
the amphibole supergroup. It details the core chemical formula, explores its primary
substitutional variants, and presents the experimental methodologies used for its synthesis and
characterization.

Core Chemical Composition and Structure

Richterite is a sodium calcium magnesium silicate mineral belonging to the sodic-calcic
amphibole subgroup.[1][2] Its idealized chemical formula is:

Na(NaCa)MgsSisO22(OH)2[3][4]

This formula represents the end-member composition, but like most minerals, richterite is part
of a complex solid solution series, allowing for a wide range of chemical substitutions within its
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crystal structure. The general amphibole formula can be expressed as
Ao-1B2CsTs022(0OH,F,Cl)2, where the sites in richterite are typically occupied as follows:

A-site: Predominantly occupied by Na*, but can also accommodate K+*.

B-site (M4): Occupied by a mix of Na* and Caz2*.

C-site (M1, M2, M3): Primarily occupied by Mg2*.

T-site: Occupied by Si*.

W-site: Occupied by the hydroxyl group (OH)~.

Primary Variants and Solid Solution Series

Substitutions of different ions into the richterite structure give rise to several distinct mineral
variants. These substitutions occur as continuous solid solution series, meaning that
compositions can exist anywhere between the pure end-members.

o Ferrorichterite: In this variant, ferrous iron (Fe2*) systematically replaces magnesium (Mg?*)
in the C-site (M1, M2, M3).[5][6] This forms a complete solid solution series between the
pure magnesium and pure iron end-members.

» Potassic-richterite: This variant is defined by the dominance of potassium (K+) over sodium
(Na*) in the A-site.[1][7]

o Fluororichterite: In this variant, fluorine (F~) replaces the hydroxyl group (OH~) in the W-
site.[5]

Other minor substitutions can also occur, including manganese (Mn2*) replacing magnesium in
the C-site, and aluminum (AlR*) replacing silicon in the T-site.[4]

Quantitative Data on Richterite Variants

The chemical compositions of richterite and its primary variants can be represented by their
ideal formulas and the corresponding weight percentages of oxides. The table below provides a
comparison of the theoretical end-member compositions.
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Ideal

Minera Chemi .
SiO2 MgO FeO CaO Naz0 K20 H20

! cal (Wt%)  (Wt%)  (Wit%)  (Wit%)  (Wit%)  (wit%)  (wt%)

Variant Formul

a
Na(NaC
Richteri  a)MgsSi
58.25 24.40 - 6.79 7.50 - 2.18
te 8022(0
H)2
Na(NaC
Ferroric  a)Fe?*s
_ _ 49.25 - 36.81 5.75 6.35 - 1.85[8]
hterite SisO22(
OH)2
Potassi K(NaCa
c- )MgsSis
_ _ 57.60 24.15 - 6.72 3.71 5.65 2.16[5]
richterit ~ O22(OH
e )2

Note: Oxide percentages are calculated from the ideal end-member formulas. Natural samples
will show variations due to impurities and solid solution. A published empirical formula for a
natural potassic-richterite sample, derived from experimental analysis, is (Ko.e1Nao.30Pbo.o2)
(Na1.14Cao.79Mno.07) (Mga.31Mno.a7Fe3%0.20) (Siz.95Al0.0aF€3%0.01)O22(OH1.82F0.18).[4][5]

Visualization of Chemical Relationships

The substitutional relationships between richterite and its primary variants are illustrated in the
diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1174157?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mindat.org/min-7247.html
https://pubs.geoscienceworld.org/msa/ammin/article-abstract/60/5-6_Part_1/367/542986/The-Phase-equilibria-of-richterite-and
https://webmineral.com/data/Potassicrichterite.shtml
https://www.researchgate.net/publication/326956558_Description_and_recognition_of_potassic-richterite_an_amphibole_supergroup_mineral_from_the_Pajsberg_ore_field_Varmland_Sweden
https://scispace.com/pdf/description-and-recognition-of-potassic-richterite-an-2w61oy6gap.pdf
https://zh.mindat.org/min-1526.html
https://en.wiktionary.org/wiki/potassic-richterite
https://webmineral.com/data/Ferrorichterite.shtml
https://www.benchchem.com/product/b1174157/docs#a-technical-guide-to-richterite-chemical-formula-variants-and-characterization-protocols
https://www.benchchem.com/product/b1174157/docs#a-technical-guide-to-richterite-chemical-formula-variants-and-characterization-protocols
https://www.benchchem.com/product/b1174157/docs#a-technical-guide-to-richterite-chemical-formula-variants-and-characterization-protocols
https://www.benchchem.com/product/b1174157/docs#a-technical-guide-to-richterite-chemical-formula-variants-and-characterization-protocols
https://www.benchchem.com/product/b1174157?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1174157?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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